4-(((4-Fluorophenyl)thio)methyl)piperidine

• Molecular Formula: C12H16FNS
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 4-[(4-fluorophenyl)sulfanylmethyl]piperidine
• InChI: InChI=1S/C12H16FNS/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
• InChI Key: FQINOVYEDPHLPH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CSC2=CC=C(C=C2)F

Description

4-(((4-Fluorophenyl)thio)methyl)piperidine (CAS: 1247221-51-7) is a piperidine derivative featuring a (4-fluorophenyl)thio methyl group at the 4-position of the piperidine ring. Its hydrochloride salt (CAS: 1289384-72-0) is also commercially available . Key synonyms include 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine and 4-(4-fluoro-phenylsulfanylmethyl)-piperidine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(((4-Fluorophenyl)thio)methyl)piperidine typically involves the reaction of 4-fluorobenzyl chloride with piperidine in the presence of a base such as sodium hydride or potassium carbonate. The reaction proceeds via nucleophilic substitution, where the piperidine nitrogen attacks the electrophilic carbon of the 4-fluorobenzyl chloride, forming the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

4-(((4-Fluorophenyl)thio)methyl)piperidine can undergo various chemical reactions, including:

Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the fluorine atom or to modify the piperidine ring.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups using nucleophilic aromatic substitution reactions

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium methoxide, potassium tert-butoxide

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: De-fluorinated products, modified piperidine derivatives.

Substitution: Various substituted phenyl derivatives

Scientific Research Applications

4-(((4-Fluorophenyl)thio)methyl)piperidine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(((4-Fluorophenyl)thio)methyl)piperidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The exact molecular pathways involved depend on the specific biological context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs in Pharmacologically Active Compounds

Paroxetine and Tremogenic Impurities

Paroxetine (3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine) shares the 4-(4-fluorophenyl)piperidine core but differs in its substituents. Paroxetine is an SSRI antidepressant, while its synthesis intermediate, 4-(4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine (FMTP), is a tremogenic impurity linked to Parkinsonism in humans. This highlights the critical role of substituents in toxicity profiles .

SL 82.0715 [(±)-α-(4-Chlorophenyl)-4-[(4-fluorophenyl)methyl]-1-piperidineethanol]

SL 82.0715, a neuroprotective NMDA receptor antagonist, contains a 4-fluorophenylmethyl group on piperidine. Unlike 4-(((4-Fluorophenyl)thio)methyl)piperidine, it includes a chlorophenyl-ethanol substituent, enabling blood-brain barrier penetration and efficacy in reducing cerebral infarction in animal models .

VM-2 and VM-7 (Antitubercular Leads)

VM-2 ((3S,4R)-4-(4-Fluorophenyl)-1-methylpiperidin-3-yl)methyl 4-methylbenzenesulfonate) and VM-7 (3S,4R)-4-(4-Fluorophenyl)-1-methyl-3-((trityloxy)methyl)piperidine) demonstrate how bulky substituents (e.g., tosyl or trityloxy groups) enhance antitubercular activity via hydrogen bond acceptor interactions in pharmacophore models .

Analogs with Modified Substituents

4-(4'-Fluorobenzyl)piperidine (CAS 92822-02-1)

This analog replaces the thio methyl group with a benzyl linker.

4-(4-Trifluoromethoxy-phenyl)-piperidine (CAS 180160-91-2)

The trifluoromethoxy group introduces strong electron-withdrawing effects, enhancing metabolic stability compared to the thio methyl group. This compound is explored in CNS drug development .

4-(4-Trifluoromethylphenoxy)piperidine Hydrochloride (CAS 287952-09-4)

Pyrimidine and Pyridine Derivatives

Compounds like methyl (2-((4-(4-fluorophenyl)-6-phenylpyrimidin-2-yl)thio)acetyl)-L-valinate (3a) feature fluorophenyl-thio groups on pyrimidine rings. These derivatives exhibit anti-inflammatory properties, with yields up to 64% and melting points ranging from 77–175°C. The piperidine analog’s simpler structure may offer synthetic advantages but lacks the pyrimidine’s planar aromaticity for target binding .

Toxicity and Impurity Profiles

FMTP, a paroxetine intermediate, underscores the risk of tremogenic impurities in piperidine derivatives.

Data Tables

Table 1: Structural and Physical Comparison

Compound Name	Molecular Formula	Substituents	Melting Point (°C)	Key Biological Activity
4-(((4-Fluorophenyl)thio)methyl)piperidine	C₁₂H₁₄FNS	(4-Fluorophenyl)thio methyl	Not reported	Under investigation
Paroxetine	C₁₉H₂₀FNO₃	Benzodioxolyloxy methyl	120–125 (HCl salt)	SSRI antidepressant
SL 82.0715	C₁₉H₂₁ClFNO	4-Fluorophenylmethyl, chlorophenyl	Not reported	NMDA antagonist (neuroprotective)
4-(4'-Fluorobenzyl)piperidine	C₁₂H₁₄FN	Benzyl	Not reported	Synthetic intermediate

Biological Activity

4-(((4-Fluorophenyl)thio)methyl)piperidine is a chemical compound with significant potential in medicinal chemistry. Its unique structure, characterized by a piperidine ring and a thioether linkage to a 4-fluorophenyl group, facilitates various biological interactions. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₂H₁₇ClFNS
• Molecular Weight : 261.79 g/mol
• Structure : The compound contains a piperidine ring with a sulfur atom linked to a 4-fluorophenyl group via a thioether bond.

The biological activity of 4-(((4-Fluorophenyl)thio)methyl)piperidine is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The following mechanisms have been identified:

• Binding Interactions : The fluorophenyl group engages in π-π interactions with aromatic residues in proteins, while the piperidine ring forms hydrogen bonds with amino acid side chains. This dual interaction can modulate the activity of various biological targets, leading to diverse pharmacological effects.
• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound may inhibit certain enzymes, potentially impacting metabolic pathways relevant to disease states.

Biological Activity Overview

Research indicates that 4-(((4-Fluorophenyl)thio)methyl)piperidine exhibits several biological activities:

• Antiproliferative Properties : In vitro studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, suggesting potential applications in cancer therapy.
• Antimicrobial Activity : It has also been evaluated for its antimicrobial properties, indicating effectiveness against certain bacterial strains.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antiproliferative	Inhibits growth in cancer cell lines (e.g., MCF-7, A549)
Antimicrobial	Effective against specific bacterial strains
Enzyme Inhibition	Modulates activity of metabolic enzymes

Case Study: Antiproliferative Effects

A recent study evaluated the antiproliferative effects of 4-(((4-Fluorophenyl)thio)methyl)piperidine on human breast cancer cell lines (MCF-7). The compound exhibited an IC50 value in the micromolar range, demonstrating significant cytotoxicity compared to standard chemotherapeutics such as doxorubicin. Flow cytometry assays revealed that the compound induces apoptosis in a dose-dependent manner, further supporting its potential as an anticancer agent .

Case Study: Enzyme Interaction

Another study focused on the interaction of this compound with dipeptidyl peptidase IV (DPP-IV), an important target in diabetes management. Molecular docking simulations indicated favorable binding interactions, suggesting that it could serve as a lead compound for developing new DPP-IV inhibitors .

Future Directions and Applications

The promising biological activities of 4-(((4-Fluorophenyl)thio)methyl)piperidine warrant further investigation. Future research should focus on:

• In Vivo Studies : To validate the efficacy and safety profile observed in vitro.
• Mechanistic Studies : To elucidate the specific pathways through which this compound exerts its effects.
• Structure-Activity Relationship (SAR) : To optimize the chemical structure for enhanced potency and selectivity.